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Compound of Interest

Compound Name:
4-amino-2-(trifluoromethyl)benzoic

Acid

Cat. No.: B1274296 Get Quote

An In-depth Technical Guide to the Material Safety of 4-amino-2-(trifluoromethyl)benzoic
acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for 4-amino-2-(trifluoromethyl)benzoic
acid (CAS No. 393-06-6), a crucial intermediate in pharmaceutical and chemical synthesis.

Adherence to these guidelines is essential for ensuring laboratory safety and minimizing risk

during its handling and use.

Chemical and Physical Properties
The fundamental properties of a substance are critical for its safe handling and storage. The

following table summarizes the key physical and chemical data for 4-amino-2-
(trifluoromethyl)benzoic acid.
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Property Value Source(s)

Molecular Formula C₈H₆F₃NO₂ [1][2]

Molecular Weight 205.13 g/mol [1][2]

Appearance
White to yellow or cream

crystal-powder
[3]

Purity ≥97% [3]

IUPAC Name
4-amino-2-

(trifluoromethyl)benzoic acid
[1]

CAS Number 393-06-6 [1][2]

InChI Key
AMVHEVZYTGHASE-

UHFFFAOYSA-N
[3]

Hazard Identification and Classification
Understanding the hazards associated with a chemical is the first step in risk mitigation. This

compound is classified as hazardous under the Globally Harmonized System (GHS).

Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

Category 3 Warning
H335: May cause

respiratory irritation
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Source:[3]

Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent exposure and maintain the chemical's

integrity.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and PPE, is mandatory.

Ventilation: Always handle this material in a well-ventilated area. A chemical fume hood is

required for any procedures that may generate dust or aerosols.[4]

Eyewash and Safety Shower: Facilities must be equipped with an easily accessible eyewash

station and safety shower.[4]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use and disposed of properly after use.[5]

Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[4][6]

Respiratory Protection: If a fume hood is not available or if dust levels are high, use a

NIOSH/MSHA-approved respirator.[4]

General Handling Protocol
Avoid Contact: Do not get in eyes, on skin, or on clothing.[4]

Avoid Inhalation: Do not breathe dust, vapor, mist, or gas.[4]

Prevent Dust Formation: Minimize the generation of dust during handling.[6]
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[6][7]

Storage Conditions
Container: Keep the container tightly closed.[4][6]

Location: Store in a cool, dry, and well-ventilated place.[4][6]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[5][7]

Emergency and First Aid Protocols
Immediate and appropriate action is crucial in the event of an exposure.

Skin Contact

Eye Contact

Inhalation

Ingestion

Exposure Event

Wash immediately with
plenty of soap and water
for at least 15 minutes.Skin

Rinse cautiously with water
for at least 15 minutes.Eye

Move person to fresh air.
Inhaled

Rinse mouth with water.

Swallowed

Remove contaminated
clothing and shoes.

Seek Immediate
Medical Attention

Remove contact lenses,
if present and easy to do.

Keep at rest in a position
comfortable for breathing.

Do NOT induce vomiting.

Click to download full resolution via product page
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Caption: First aid workflow for different exposure routes.

Detailed First Aid Measures:
After Skin Contact: Immediately wash off with plenty of soap and water for at least 15

minutes.[7] Remove all contaminated clothing. If skin irritation persists, consult a physician.

[5][8]

After Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15

minutes, also under the eyelids.[7] Remove contact lenses if present and easy to do.[7] Seek

immediate medical attention.[4]

After Inhalation: Remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[7] If you feel unwell, call a POISON CENTER or doctor.[7]

After Ingestion: Rinse mouth with water.[7] Do NOT induce vomiting.[9] Call a POISON

CENTER or doctor immediately if you feel unwell.[7]

Accidental Release and Disposal Protocols
A systematic approach to spill cleanup and waste disposal is necessary to prevent

environmental contamination and secondary exposure.

Spill Cleanup Protocol
The following protocol outlines the steps for managing a small-scale solid spill in a laboratory

setting. For large spills, evacuate the area and contact institutional Environmental Health &

Safety (EHS) personnel.[10]
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1. Assess & Secure

2. Contain & Clean

3. Decontaminate

4. Dispose

Alert personnel in the area

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Gently cover spill to
prevent dust formation

Carefully sweep or vacuum up material
(use non-sparking tools)

Place into a suitable,
sealed disposal container

Wipe spill area with a wet cloth
or absorbent pad

Wash area with soap and water

Place all contaminated materials
(pads, gloves) into the disposal container

Label container as hazardous waste

Arrange for disposal via
institutional EHS

Click to download full resolution via product page

Caption: Step-by-step protocol for cleaning a solid chemical spill.
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Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[7]

Containment: Prevent the product from entering drains.[11]

Cleanup: Sweep or vacuum up the material and place it into a suitable, closed container for

disposal.[4][7] Care should be taken to avoid creating dust.[12]

Decontamination: After the material has been removed, wipe the area down with a wet paper

towel or absorbent pad, followed by washing with soap and water.[12][13]

Disposal: All contaminated materials, including PPE, should be placed in the sealed disposal

container and disposed of as hazardous waste according to federal, state, and local

regulations.[7][10]

Waste Disposal
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4] Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[7] Do not empty into drains.[5]

Potential Biological Activity and Signaling Pathways
For professionals in drug development, understanding the potential biological interactions of a

compound is paramount. While direct studies on the signaling pathways of 4-amino-2-
(trifluoromethyl)benzoic acid are limited, research on structurally related molecules provides

valuable insights.

Inhibition of Cancer Cell Proliferation (Derivative
Compound)
A study on 4-amino-2-trifluoromethyl-phenyl retinate (ATPR), a derivative of the title compound,

has shown it inhibits the proliferation, invasion, and migration of breast cancer cells.[14] The

proposed mechanism involves the independent regulation of two key intracellular lipid-binding

proteins: Cellular Retinoic Acid-Binding Protein 2 (CRABP2) and Fatty Acid-Binding Protein 5

(FABP5).[14]
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CRABP2 Pathway

FABP5 Pathway

4-Amino-2-trifluoromethyl-phenyl retinate
(ATPR)

CRABP2

Upregulates

FABP5

Downregulates

RAR
(in nucleus)

Transports Retinoic Acid

Gene Transcription
(Tumor Suppressor Genes)

Activates

Inhibition

PPARδ/β
(in nucleus)

Transports Lipids

Gene Transcription
(Cell Proliferation Genes)

Activates

Breast Cancer Cell
Proliferation & Migration

Inhibits

Click to download full resolution via product page

Caption: Proposed mechanism of a derivative, ATPR, in breast cancer cells.

Antimicrobial Potential
Derivatives of para-aminobenzoic acid (PABA) have demonstrated a range of biological

activities, including antimicrobial and cytotoxic effects.[15] Trifluoromethyl-substituted phenyl

derivatives, in particular, have shown potent activity as growth inhibitors of Gram-positive
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bacteria.[16] Given that 4-amino-2-(trifluoromethyl)benzoic acid shares structural motifs with

these active compounds, it represents a scaffold of interest for the development of new

antimicrobial agents.[15][16][17] Further research is warranted to explore its specific spectrum

of activity and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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